N-(2-hydroxy-1-phenylethyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide

• IUPAC Name: N-(2-hydroxy-1-phenylethyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• InChI: InChI=1S/C20H22N2O3/c23-14-18(16-5-2-1-3-6-16)21-20(25)17-10-8-15(9-11-17)13-22-12-4-7-19(22)24/h1-3,5-6,8-11,18,23H,4,7,12-14H2,(H,21,25)
• InChI Key: ZWZMWHQEGXAJCN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CC=C(C=C2)C(=O)NC(CO)C3=CC=CC=C3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-(2-hydroxy-1-phenylethyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide, also known as PEPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(2-hydroxy-1-phenylethyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of inflammatory mediators such as prostaglandins. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
This compound has been shown to reduce the levels of inflammatory mediators such as prostaglandins, interleukins, and tumor necrosis factor-alpha (TNF-α) in various animal models of inflammation. It also exhibits analgesic effects by reducing the sensitivity of nociceptive neurons to painful stimuli. This compound has been found to protect against oxidative stress-induced damage in various organs, including the liver, kidney, and brain.

Advantages and Limitations for Lab Experiments

N-(2-hydroxy-1-phenylethyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide has several advantages for use in laboratory experiments, including its high potency, selectivity, and low toxicity. However, its limited solubility in water and instability under acidic conditions can pose challenges in its formulation and storage.

Future Directions

N-(2-hydroxy-1-phenylethyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide holds great promise for the development of new drugs for the treatment of inflammatory and pain-related disorders. Further research is needed to elucidate its mechanism of action and optimize its pharmacological properties. Future studies could also explore the potential applications of this compound in the prevention and treatment of oxidative stress-related diseases.

Synthesis Methods

N-(2-hydroxy-1-phenylethyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide can be synthesized through a multi-step reaction process involving the reaction of 2-oxopyrrolidine-1-acetic acid with 4-aminobenzamide, followed by the condensation of the resulting product with 2-hydroxy-1-phenylethylamine. The final product is obtained through the reduction of the intermediate compound with sodium borohydride.

Scientific Research Applications

N-(2-hydroxy-1-phenylethyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of inflammatory and pain-related disorders. This compound has also been shown to possess significant antioxidant activity, which could be useful in preventing oxidative stress-related diseases.